Cas no 1806511-20-5 (1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine)

• Product Name: 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine
• CAS No: 1806511-20-5
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4978936
• Update Time: 2025-10-31

1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine

• Inchi： 1S/C7H6BrF3N2O/c8-4-2-1-3-5(13-12)6(4)14-7(9,10)11/h1-3,13H,12H2
• InChI Key： LFMLVBGNEBKCFE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(F)(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 3
• Topological Polar Surface Area: 47.3

Additional information on 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine

Introduction to 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine (CAS No. 1806511-20-5)

1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806511-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of hydrazine derivatives, featuring a phenyl ring substituted with both bromo and trifluoromethoxy functional groups. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

The bromo and trifluoromethoxy substituents on the phenyl ring contribute to the compound's reactivity and interaction with biological targets. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular frameworks. Meanwhile, the trifluoromethoxy group enhances lipophilicity and metabolic stability, key properties for drug candidates aiming to improve bioavailability and prolong half-life.

In recent years, hydrazine derivatives have been extensively studied for their potential therapeutic applications. Notably, compounds with similar structural motifs have shown promise in modulating enzyme activity and receptor binding. For instance, research has highlighted the role of hydrazine-based molecules in inhibiting inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine is being explored as a precursor in developing novel anti-inflammatory agents that leverage these interactions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of the bromo and trifluoromethoxy groups provides multiple handles for medicinal chemists to explore diverse structural modifications. This flexibility has enabled the synthesis of analogues with tailored pharmacokinetic profiles, enhancing their suitability for clinical development. Recent advances in computational chemistry have further accelerated the design of derivatives by predicting binding affinities and optimizing lead compounds.

The pharmaceutical industry has been particularly interested in hydrazine derivatives due to their reported efficacy in treating conditions such as pain and neurodegenerative diseases. Preclinical studies have demonstrated that certain hydrazine-based compounds can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems. The structural features of 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine align well with these requirements, making it a promising candidate for further investigation.

From a synthetic perspective, the preparation of 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a precursor phenol followed by selective methoxylation, and finally hydrazination to introduce the hydrazine moiety. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances binding affinity, metabolic stability, and resistance to degradation. In 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine, the trifluoromethoxy group not only contributes to these favorable properties but also influences electronic effects on the aromatic ring, which can fine-tune interactions with biological targets.

Current research is expanding into exploring this compound's potential in oncology. Preliminary studies suggest that hydrazine derivatives may interfere with signaling pathways involved in cancer cell proliferation and survival. The unique substitution pattern on 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine makes it an intriguing candidate for developing targeted therapies that selectively inhibit tumor growth while minimizing side effects.

The development of new synthetic strategies continues to drive innovation in accessing complex molecules like 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine. Techniques such as flow chemistry and photoredox catalysis have opened up novel avenues for constructing intricate scaffolds efficiently. These methods not only improve scalability but also enable access to previously inaccessible derivatives for drug discovery.

In conclusion, 1-(3-Bromo-2-(trifluoromethoxy)phenyl)hydrazine (CAS No. 1806511-20-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable building block for developing novel drugs targeting neurological disorders, inflammation, and cancer. As research progresses, further exploration of its derivatives promises to yield innovative treatments that address unmet medical needs.